Cas no 2877642-52-7 (N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide)

• Product Name: N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide
• CAS No: 2877642-52-7
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 5330339
• Update Time: 2025-06-08

N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Methoxy-4-pyridinyl)-4-piperidinyl]cyclobutanecarboxamide
• N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide

• Inchi： 1S/C16H23N3O2/c1-21-15-11-14(5-8-17-15)19-9-6-13(7-10-19)18-16(20)12-3-2-4-12/h5,8,11-13H,2-4,6-7,9-10H2,1H3,(H,18,20)
• InChI Key： FQADWYJISTWGLP-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(C3C=CN=C(OC)C=3)CC2)=O)CCC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.6±50.0 °C(Predicted)
• pka: 15.37±0.20(Predicted)

Additional information on N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide

N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide: A Promising Compound in Medicinal Chemistry

N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide (CAS No. 2877642-52-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as cyclobutanecarboxamides, which have shown promise in various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide is characterized by a cyclobutane ring attached to a carboxamide group, with a substituted piperidine and methoxypyridine moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide has also been investigated for its analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels involved in pain signaling.

The neuroprotective potential of N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide has also been explored. Research conducted at the University of California, San Francisco, has shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide have been extensively studied to ensure its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and low toxicity. These characteristics are crucial for the development of effective and safe therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-1-(2-methoxypyridin-4-yl)piperidin-4-ylcyclobutanecarboxamide (CAS No. 2877642-52-7) represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing significantly to the treatment of various diseases and conditions.